Cas no 28859-99-6 (4-methoxy-N-(propan-2-yl)benzenesulfonamide)

• Product Name: 4-methoxy-N-(propan-2-yl)benzenesulfonamide
• CAS No: 28859-99-6
• MF: C₁₀H₁₅NO₃S
• MW: 229.296001672745
• CID: 3067154
• PubChem ID: 669054
• Update Time: 2025-04-21

4-methoxy-N-(propan-2-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-(propan-2-yl)benzenesulfonamide
• 4-METHOXY-N-(PROPAN-2-YL)BENZENE-1-SULFONAMIDE
• BRD-K02073805-001-01-5
• AKOS000673589
• SR-01000321227-1
• N-(1-methylethyl)-4-(methyloxy)benzenesulfonamide
• TimTec1_003114
• N-Isopropyl-4-methoxybenzenesulfonamide
• [(4-methoxyphenyl)sulfonyl](methylethyl)amine
• SCHEMBL5198657
• SR-01000321227
• 4-methoxy-N-propan-2-ylbenzenesulfonamide
• STK021971
• 28859-99-6
• HMS1542N12
• AG-690/11634886

• Inchi： 1S/C10H15NO3S/c1-8(2)11-15(12,13)10-6-4-9(14-3)5-7-10/h4-8,11H,1-3H3
• InChI Key： MVFUMLZMJFMYHE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(NC(C)C)(=O)=O

Computed Properties

• Exact Mass: 229.077
• Monoisotopic Mass: 229.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.8Ų